![molecular formula C11H6BrClN2O2 B1531344 5-Bromo-2-(4-chlorophenyl)-3-nitropyridine CAS No. 1800347-66-3](/img/structure/B1531344.png)
5-Bromo-2-(4-chlorophenyl)-3-nitropyridine
Overview
Description
5-Bromo-2-(4-chlorophenyl)-3-nitropyridine is a synthetic compound with a wide range of applications in scientific research and laboratory experiments. It is a member of the pyridine family and is composed of an aromatic ring with a nitro group and a bromine atom. This compound has been studied for its potential as an antioxidant, anti-inflammatory, and antifungal agent, as well as its ability to inhibit the growth of certain tumors.
Scientific Research Applications
5-Bromo-2-(4-chlorophenyl)-3-nitropyridine has been studied for its potential as an antioxidant, anti-inflammatory, and antifungal agent. It has been found to have anti-tumor activity, as well as the ability to inhibit the growth of certain tumors. Additionally, it has been studied for its potential to act as a neuroprotective agent, as well as its ability to reduce inflammation and oxidative stress.
Mechanism of Action
The mechanism of action of 5-Bromo-2-(4-chlorophenyl)-3-nitropyridine is not fully understood. However, it is believed that the compound acts as an antioxidant by scavenging free radicals, which can cause oxidative damage to cells and tissues. Additionally, it is thought to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in inflammation.
Biochemical and Physiological Effects
5-Bromo-2-(4-chlorophenyl)-3-nitropyridine has been found to have a number of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation, oxidative stress, and cell death. Additionally, it has been found to inhibit the growth of certain tumors, as well as to protect neurons from damage.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Bromo-2-(4-chlorophenyl)-3-nitropyridine for laboratory experiments include its relatively simple synthesis method and its wide range of potential applications. However, there are some limitations to using this compound in laboratory experiments. For example, its mechanism of action is not yet fully understood, and it is not known whether it has any adverse effects in humans. Additionally, it is not known if the compound is stable in different environments, such as in laboratory solutions.
Future Directions
There are a number of potential future directions for the use of 5-Bromo-2-(4-chlorophenyl)-3-nitropyridine. For example, further research could be conducted to better understand its mechanism of action and to determine its potential adverse effects in humans. Additionally, further research could be conducted to determine its stability in different environments, such as in laboratory solutions. Finally, further research could be conducted to explore its potential as a therapeutic agent for various diseases and conditions.
properties
IUPAC Name |
5-bromo-2-(4-chlorophenyl)-3-nitropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrClN2O2/c12-8-5-10(15(16)17)11(14-6-8)7-1-3-9(13)4-2-7/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URBWFINFOCUHNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=C(C=N2)Br)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.